Cas no 1804569-71-8 (Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate)
Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate
-
- Inchi: 1S/C10H8F3N3O3/c1-2-18-9(17)5-3-7(15)16-6(4-14)8(5)19-10(11,12)13/h3H,2H2,1H3,(H2,15,16)
- InChI Key: PLPOARPNKCTFOL-UHFFFAOYSA-N
- SMILES: FC(OC1C(C#N)=NC(=CC=1C(=O)OCC)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 379
- XLogP3: 2
- Topological Polar Surface Area: 98.2
Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003663-500mg |
Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate |
1804569-71-8 | 97% | 500mg |
$970.20 | 2022-04-02 | |
| Alichem | A026003663-1g |
Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate |
1804569-71-8 | 97% | 1g |
$1,764.00 | 2022-04-02 |
Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate
Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804569-71-8): A Comprehensive Overview
Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804569-71-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, holds promise in various applications, particularly in the synthesis of novel bioactive molecules. Its unique chemical properties, including the presence of multiple functional groups such as amino, cyano, and trifluoromethoxy substituents, make it a versatile intermediate in the creation of pharmacologically relevant compounds.
The Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate molecule is derived from pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry. The introduction of cyano and trifluoromethoxy groups enhances its reactivity and potential biological activity. Specifically, the cyano group can participate in various chemical transformations, including nucleophilic additions and condensation reactions, while the trifluoromethoxy group contributes to lipophilicity and metabolic stability. These features are particularly valuable in the design of drugs targeting neurological and inflammatory disorders.
In recent years, there has been a surge in research focusing on the development of novel treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have shown considerable promise in this area due to their ability to interact with specific neurotransmitter receptors and enzyme systems. The Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate compound, with its multifunctional nature, has been explored as a precursor in synthesizing potential therapeutic agents. For instance, studies have demonstrated its utility in generating pyridine-based ligands that modulate acetylcholinesterase activity, a key enzyme involved in cognitive function.
Moreover, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The presence of the trifluoromethoxy group in Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate not only enhances its pharmacokinetic properties but also improves binding affinity to biological targets. This has led to its incorporation into various drug candidates that exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts. Recent publications highlight its role in developing antiviral agents, where fluorinated pyridines have been shown to enhance viral inhibition by interfering with critical replication pathways.
The synthesis of Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic route but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.
In addition to its pharmaceutical applications, Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate has found utility in agrochemical research. Pyridine derivatives are known for their role as intermediates in the synthesis of herbicides and pesticides due to their ability to disrupt essential biological processes in plants and pests. The unique combination of functional groups in this compound makes it a valuable building block for designing novel agrochemicals that offer enhanced efficacy and environmental safety.
The growing interest in green chemistry principles has also influenced the synthesis of Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate. Researchers are increasingly adopting solvent-free reactions and catalytic systems that reduce waste generation and energy consumption. Such environmentally conscious approaches align with global efforts to promote sustainable chemical manufacturing practices while maintaining high product quality.
In conclusion, Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804569-71-8) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its complex structure and versatile functional groups make it an indispensable tool for researchers striving to develop innovative treatments for various diseases. As scientific understanding continues to evolve, this compound is expected to play an increasingly pivotal role in shaping the future of medicinal chemistry.
1804569-71-8 (Ethyl 6-amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)